Cas no 850629-65-1 (Dimesitylammonium Pentafluorobenzenesulfonate)

• Product Name: Dimesitylammonium Pentafluorobenzenesulfonate
• CAS No: 850629-65-1
• MF: C₂₄H₂₄F₅NO₃S
• MW: 501.509283065796
• MDL: MFCD09038512
• CID: 860193
• PubChem ID: 87559442
• Update Time: 2025-07-20

Dimesitylammonium Pentafluorobenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Dimesitylammonium Pentafluorobenzenesulfonate
• bis(2,4,6-trimethylphenyl)azanium,2,3,4,5,6-pentafluorobenzenesulfonate
• D3293
• Benzenesulfonic acid, pentafluoro-, compd. with 2,4,6-trimethyl-N-(2,4,6-trimethylphenyl)benzenamine (1:1) (9CI)
• DTXSID60659775
• 850629-65-1
• MFCD09038512
• Dimesitylammonium2,3,4,5,6-pentafluorobenzenesulfonate
• 2,4,6-TRIMETHYL-N-(2,4,6-TRIMETHYLPHENYL)ANILINIUM PENTAFLUOROBENZENESULFONATE
• Dimesitylammonium 2,3,4,5,6-pentafluorobenzenesulfonate
• AKOS015853263
• bis(2,4,6-trimethylphenyl)azanium;2,3,4,5,6-pentafluorobenzenesulfonate
• 2,4,6-Trimethyl-N-(2,4,6-trimethylphenyl)anilinium 2,3,4,5,6-pentafluorobenzene-1-sulfonate
• SCHEMBL3678935
• Q11309641

• MDL： MFCD09038512
• Inchi： 1S/C18H23N.C6HF5O3S/c1-11-7-13(3)17(14(4)8-11)19-18-15(5)9-12(2)10-16(18)6;7-1-2(8)4(10)6(15(12,13)14)5(11)3(1)9/h7-10,19H,1-6H3;(H,12,13,14)
• InChI Key： MKKHTKBUMNIBLN-UHFFFAOYSA-N
• SMILES： O=S(C1C(F)=C(F)C(F)=C(F)C=1F)(O)=O.C1C(C)=C(NC2C(C)=CC(C)=CC=2C)C(C)=CC=1C

Computed Properties

• Exact Mass: 501.14000
• Monoisotopic Mass: 501.14
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 534
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White light yellowish green crystal powder
• Boiling Point: 365.2°C at 760 mmHg
• Flash Point: 178.8°C
• PSA: 74.78000
• LogP: 8.06320

Dimesitylammonium Pentafluorobenzenesulfonate Security Information

• Prompt：warning
• Hazard Statement： H316-H320
• Warning Statement： P264-P305+P351+P338+P337+P313-P332+P313
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives

Additional information on Dimesitylammonium Pentafluorobenzenesulfonate

Dimesitylammonium Pentafluorobenzenesulfonate (CAS No. 850629-65-1): A Comprehensive Overview

Dimesitylammonium Pentafluorobenzenesulfonate, chemically designated as Dimesitylammonium Pentafluorobenzenesulfonate (CAS No. 850629-65-1), is a specialized organofluorine compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural and electronic properties, plays a pivotal role in various applications ranging from catalysis to medicinal chemistry.

The molecular structure of Dimesitylammonium Pentafluorobenzenesulfonate consists of a dimesitylamine cation paired with a pentafluorobenzenesulfonate anion. The dimesitylamine moiety, featuring two mesityl groups attached to an amine nitrogen, contributes to the compound's high thermal stability and robust electronic characteristics. In contrast, the pentafluorobenzenesulfonate anion, with its five fluorine atoms, enhances the compound's lipophilicity and reactivity, making it an excellent candidate for use in organic synthesis and as a ligand in transition metal catalysis.

Recent advancements in the field of organofluorine chemistry have highlighted the importance of Dimesitylammonium Pentafluorobenzenesulfonate in the development of novel pharmaceuticals and advanced materials. Its ability to act as a highly effective ligand has been leveraged in the design of transition metal catalysts that facilitate various C-F bond-forming reactions. These reactions are crucial in synthesizing complex organic molecules, including those with significant pharmacological activity.

In pharmaceutical research, Dimesitylammonium Pentafluorobenzenesulfonate has been utilized as a key component in the synthesis of fluorinated drug candidates. The presence of fluorine atoms in drug molecules often enhances their metabolic stability, bioavailability, and binding affinity to biological targets. For instance, studies have demonstrated its utility in the preparation of fluorinated analogs of antiviral and anticancer agents, where the incorporation of fluorine atoms improves the efficacy and selectivity of these compounds.

The compound's unique electronic properties also make it valuable in materials science applications. Dimesitylammonium Pentafluorobenzenesulfonate has been explored as a component in organic semiconductors and light-emitting diodes (OLEDs). Its high charge carrier mobility and thermal stability make it an ideal candidate for enhancing the performance of these devices. Furthermore, its ability to form stable complexes with transition metals has opened up new avenues for the development of advanced catalytic systems used in industrial processes.

From a synthetic chemistry perspective, Dimesitylammonium Pentafluorobenzenesulfonate serves as an excellent reagent for introducing fluorinated functionalities into organic molecules. Its use in palladium-catalyzed cross-coupling reactions has enabled the efficient construction of complex molecular architectures. These reactions are fundamental to modern synthetic organic chemistry and have been instrumental in the development of numerous therapeutic agents.

The compound's versatility is further underscored by its application in polymer science. Dimesitylammonium Pentafluorobenzenesulfonate has been incorporated into polymer matrices to enhance their thermal resistance and chemical stability. Such modifications are particularly valuable in high-performance applications where materials must withstand extreme conditions.

Environmental considerations have also driven research into sustainable applications of Dimesitylammonium Pentafluorobenzenesulfonate. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader trends in green chemistry aimed at making chemical processes more environmentally friendly.

In conclusion, Dimesitylammonium Pentafluorobenzenesulfonate (CAS No. 850629-65-1) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural and electronic properties make it indispensable in pharmaceutical research, materials science, and synthetic chemistry. As research continues to uncover new applications for this compound, its importance is likely to grow even further, driving innovation and progress in these fields.